Cas no 97849-82-6 (1,4-Butanediamine, phosphate (1:1))

• Product name: 1,4-Butanediamine, phosphate (1:1)
• CAS No: 97849-82-6
• MF: C₄H₁₅N₂O₄P
• MW: 186.146661996841
• CID: 4370370
• PubChem ID: 19805214

1,4-Butanediamine, phosphate (1:1) Chemical and Physical Properties

Names and Identifiers

• 1,4-Butanediamine, phosphate (1:1)
• Phosphoric acid--butane-1,4-diamine (1/1)
• DTXSID90600114
• SCHEMBL2541172
• 97849-82-6

• Inchi： InChI=1S/C4H12N2.H3O4P/c5-3-1-2-4-6;1-5(2,3)4/h1-6H2;(H3,1,2,3,4)
• InChI Key： NHIYIFMSTTUDMK-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 186.07694396Da
• Monoisotopic Mass: 186.07694396Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 67.3
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 130Ų